Cas no 2034485-01-1 (2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide)

• Product Name: 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide
• CAS No: 2034485-01-1
• MF: C₁₄H₁₈BrNO₂S
• MW: 344.267221927643
• CID: 5377836
• Update Time: 2025-05-24

2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide

• Inchi： 1S/C14H18BrNO2S/c15-13-4-2-1-3-12(13)14(17)16-7-10-19-11-5-8-18-9-6-11/h1-4,11H,5-10H2,(H,16,17)
• InChI Key： YVOCMEGRCDAWKO-UHFFFAOYSA-N
• SMILES： C(NCCSC1CCOCC1)(=O)C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide

2-Bromo-N-[2-(Oxan-4-ylsulfanyl)ethyl]benzamide (CAS No. 2034485-01-1)

The compound 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide (CAS No. 2034485-01-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a benzamide group, and a sulfanyl-containing oxane ring. The benzamide moiety contributes to its potential as a bioactive molecule, while the oxan-4-ylsulfanyl group adds versatility to its chemical reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide through multi-step reactions involving coupling agents and protecting groups. The compound's structure has been optimized to enhance its stability and reactivity, making it a valuable intermediate in the development of novel drugs and agrochemicals. For instance, researchers have explored its potential as a precursor for bioisosteric replacements in medicinal chemistry, where it can serve as a scaffold for designing molecules with improved pharmacokinetic profiles.

In terms of applications, 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide has shown promise in the field of drug delivery systems. Its ability to form stable conjugates with biomolecules has been leveraged in the development of targeted drug delivery platforms. Additionally, the compound's unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the design of semiconducting materials for flexible electronics.

Recent studies have also highlighted the importance of oxan-4-ylsulfanyl groups in modulating the pharmacodynamic properties of benzamide derivatives. By incorporating this group into the molecule, researchers have observed enhanced solubility and bioavailability, which are critical factors in drug development. Furthermore, the bromine atom at the para position of the benzene ring contributes to the compound's reactivity in nucleophilic aromatic substitution reactions, enabling its use as an intermediate in various organic transformations.

The synthesis of 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide involves a series of well-established reactions, including Friedel-Crafts acylation and nucleophilic substitution. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times and improving yields. This has made the compound more accessible for large-scale applications in industries such as pharmaceutical manufacturing and agrochemical production.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been extensively studied to ensure its safe handling and disposal. Recent research has demonstrated that 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide exhibits low toxicity to aquatic organisms under standard test conditions, making it suitable for use in environmentally friendly chemical processes.

In conclusion, 2-bromo-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide (CAS No. 2034485-01-1) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of next-generation chemical products.